Cas no 2303549-24-6 ((1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol)

• Product Name: (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol
• CAS No: 2303549-24-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5043613
• Update Time: 2025-06-29

(1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol

• Inchi： 1S/C10H20N2O/c1-10(13)4-3-9(10)12-7-5-11(2)6-8-12/h9,13H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： STJOFPWMAHYOLK-UWVGGRQHSA-N
• SMILES： O[C@@]1(C)CC[C@@H]1N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 0.2
• Topological Polar Surface Area: 26.7

Additional information on (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol

Exploring the Unique Properties and Applications of (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol (CAS No. 2303549-24-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol (CAS No. 2303549-24-6) has garnered significant attention due to its unique structural features and potential applications. This chiral cyclobutane derivative, characterized by its methylpiperazine substituent and hydroxyl group, presents a fascinating case study for researchers exploring novel bioactive molecules. The stereochemistry of this compound, denoted by the (1S,2S) configuration, plays a crucial role in its interactions with biological targets, making it particularly interesting for drug discovery programs.

The growing interest in small molecule therapeutics and chiral building blocks has put compounds like (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol in the spotlight. Recent searches in scientific databases reveal increasing queries about "cyclobutane derivatives in drug design" and "piperazine-containing bioactive compounds," reflecting the pharmaceutical industry's focus on these structural motifs. The presence of both a methylpiperazine moiety and a hydroxyl group in this molecule suggests potential for CNS activity, a hot topic in current medicinal chemistry research addressing neurological disorders.

From a synthetic chemistry perspective, the preparation of (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol involves challenging stereoselective transformations. The construction of the cyclobutane ring with precise stereocontrol at both the 1- and 2-positions represents a significant synthetic achievement. This aspect aligns with current trends in "asymmetric synthesis of strained rings" and "chiral amine synthesis," which are among the most searched topics in organic chemistry forums and academic search engines.

The physicochemical properties of 2303549-24-6 make it particularly interesting for medicinal chemistry optimization. The compound's logP, hydrogen bond donor/acceptor count, and polar surface area fall within ranges typically associated with good drug-like properties. These characteristics, combined with its potential for blood-brain barrier penetration, explain why researchers are investigating its applications in neurological target modulation and GPCR interactions - areas receiving substantial attention in recent scientific literature.

In the context of structure-activity relationship (SAR) studies, the (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol scaffold offers multiple points for molecular modification. The methylpiperazine group can serve as a hydrogen bond acceptor or participate in cation-π interactions, while the hydroxyl group provides a handle for further derivatization. Such flexibility makes this compound valuable for exploring "molecular diversity in lead optimization," a frequently searched term among medicinal chemists.

The analytical characterization of CAS No. 2303549-24-6 presents interesting challenges and opportunities. Advanced techniques like chiral HPLC, X-ray crystallography, and NMR spectroscopy are essential for confirming the compound's stereochemical purity and molecular conformation. These aspects connect with current industry demands for "rigorous analytical methods for chiral compounds" and "structural elucidation of complex molecules," as evidenced by search trends in analytical chemistry communities.

Looking forward, the potential applications of (1S,2S)-1-Methyl-2-(4-methylpiperazin-1-yl)cyclobutan-1-ol extend beyond pharmaceutical development. Its unique structure makes it a candidate for exploration in chemical biology probes and catalysis, areas that have seen growing interest in academic and industrial research. The compound's ability to serve as a chiral template or ligand precursor opens possibilities in "asymmetric catalysis" and "molecular recognition," topics frequently appearing in recent chemistry conference programs.

As research into 2303549-24-6 continues, its significance as a versatile chiral building block becomes increasingly apparent. The compound exemplifies how careful stereochemical design can yield molecules with exceptional three-dimensional complexity and biological relevance. These qualities align perfectly with current pharmaceutical industry priorities focusing on "three-dimensionality in drug discovery" and "escaping flatland in medicinal chemistry," concepts that have dominated recent scientific discourse.